2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenyl 4-methylbenzenesulfonate

• Molecular Formula: C25H23N3O4S
• Molecular Weight: 461.5 g/mol
• IUPAC Name: [2-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)iminomethyl]phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C25H23N3O4S/c1-18-13-15-22(16-14-18)33(30,31)32-23-12-8-7-9-20(23)17-26-24-19(2)27(3)28(25(24)29)21-10-5-4-6-11-21/h4-17H,1-3H3
• InChI Key: BNBLYFNROCCDNX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC=C2C=NC3=C(N(N(C3=O)C4=CC=CC=C4)C)C

Description

2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenyl 4-methylbenzenesulfonate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenyl 4-methylbenzenesulfonate involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer development. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of inflammatory mediators. Additionally, it has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which is responsible for the regulation of antioxidant enzymes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in various cell lines and animal models. Moreover, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenyl 4-methylbenzenesulfonate in lab experiments is its high purity and stability. Additionally, it exhibits potent anti-inflammatory, antioxidant, and anticancer properties, making it a valuable tool for studying various diseases and conditions. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for the research on 2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenyl 4-methylbenzenesulfonate. One of the potential applications of this compound is in the development of novel anti-inflammatory and anticancer drugs. Moreover, it may be used as a tool for studying the mechanisms of inflammation, oxidative stress, and cancer development. Additionally, further studies are needed to explore the potential of this compound in the treatment of microbial and fungal infections.

Synthesis Methods

The synthesis of 2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenyl 4-methylbenzenesulfonate involves the reaction between 2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenylamine and 4-methylbenzenesulfonyl chloride in the presence of a base. The reaction takes place under mild conditions and yields a high purity product.

Scientific Research Applications

2-{(E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl}phenyl 4-methylbenzenesulfonate has been extensively studied for its potential applications in various fields of research. It has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer properties. Moreover, it has been shown to possess antimicrobial and antifungal activities.